![molecular formula C24H25N3O5S B2683337 N-(4-acetylphenyl)-2-((1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide CAS No. 878056-98-5](/img/structure/B2683337.png)
N-(4-acetylphenyl)-2-((1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-acetylphenyl)-2-((1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C24H25N3O5S and its molecular weight is 467.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
Research on acetamide derivatives bearing heterocyclic cores like azinane and 1,3,4-oxadiazole has demonstrated moderate inhibitory effects against both Gram-negative and Gram-positive bacterial strains. For example, compounds synthesized with a focus on antibacterial potential showed that certain derivatives could act as growth inhibitors for bacteria such as Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis (Iqbal et al., 2017).
Anticancer Effects
A study on sulfonamide-derived isatins, following molecular hybridization, evaluated their cytotoxic effects on hepatocellular carcinoma (HCC) cell lines. Compounds were tested for their in vitro cytotoxicity, showing variable effects. Some compounds exhibited significant cytotoxicity along with apoptotic, anti-angiogenic, and anti-invasive effects. This suggests their potential in managing HCC through mechanisms like cell cycle arrest and apoptosis induction (Eldeeb et al., 2022).
Synthesis and Characterization of Novel Compounds
Research involving the synthesis of novel compounds with potential biological activities is a significant application area. Studies have synthesized and evaluated the antibacterial and analgesic activities of various derivatives, highlighting their potential as leads for developing new therapeutic agents. For example, synthesis of 5-aryl-4-aroyl-1-(4-acetylaminosulfonylphenyl)-3-hydroxy-3-pyrrolin-2-ones and their evaluation for analgesic and antibacterial activities indicates a methodological advancement in creating compounds with potential medical applications (Gein et al., 2017).
Enamine Synthesis
Alkylphenyl sulfones have been used as synthons for synthesizing 2-phenylsulfonyl alkylidene pyrrolidine or piperidine derivatives. These compounds exhibit dynamic equilibrium with corresponding imines, illustrating the versatility of such structures in synthesizing functionalized cyclic enamines, which could have further implications in chemical synthesis and drug development (Arias et al., 2001).
properties
IUPAC Name |
N-(4-acetylphenyl)-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O5S/c1-17(28)18-8-10-19(11-9-18)25-23(29)16-33(31,32)22-14-27(21-7-3-2-6-20(21)22)15-24(30)26-12-4-5-13-26/h2-3,6-11,14H,4-5,12-13,15-16H2,1H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZAYDWWHKDCRMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.